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Compound of Interest

Compound Name: Manganese oxyquinolate

Cat. No.: B15186898

CAS Number: 14495-13-7

This technical guide provides an in-depth overview of bis(8-hydroxyquinoline)manganese, a
coordination complex of interest to researchers, scientists, and drug development
professionals. This document outlines the compound's synthesis, key characterization data,
and potential, though not yet fully elucidated, relevance in drug development.

Physicochemical Data

The following tables summarize key quantitative data for bis(8-hydroxyquinoline)manganese,
focusing on its structural and magnetic properties.

Parameter Value
Molecular Formula C18H12MnN202
Molecular Weight 343.25 g/mol
CAS Number 14495-13-7
Appearance Crystalline solid

Table 1: General Properties of Bis(8-hydroxyquinoline)manganese
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Parameter Value (for monoclinic cell)[1]
a 10.930 A

b 4.885 A

c 15.184 A

a 90.000°

B 121.210°

y 90.000°

Table 2: Crystallographic Data[1]

Property Value

Magnetic Moment (calculated) 5 uB[1][2]

Magnetization (powders) 0.18 emu/g at 14,000 Oe (room temp)[1]
Magnetic Behavior Paramagnetic at room temperature[1][2]

Table 3: Magnetic Properties

Experimental Protocols

Detailed experimental protocols for the synthesis of bis(8-hydroxyquinoline)manganese are not
extensively reported in publicly available literature. However, based on existing studies, two
primary methods have been described: liquid-phase synthesis and physical vapor deposition.

Liquid-Phase Synthesis

This method involves the reaction of a manganese salt with 8-hydroxyquinoline in a suitable
solvent.

Objective: To synthesize bis(8-hydroxyquinoline)manganese powder.

Materials:
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Manganese(ll) salt (e.g., manganese(ll) chloride or manganese(ll) acetate)

8-hydroxyquinoline

An appropriate solvent (e.g., ethanol, water, or a mixture)

A base (optional, to deprotonate the hydroxyl group of 8-hydroxyquinoline)

Procedure (General Outline):

Dissolve 8-hydroxyquinoline in the chosen solvent. Gentle heating may be required.
 In a separate vessel, dissolve the manganese(ll) salt in the same solvent.

e Slowly add the manganese salt solution to the 8-hydroxyquinoline solution with constant
stirring.

 If a base is used, it can be added to the 8-hydroxyquinoline solution prior to the addition of
the manganese salt.

o A precipitate of bis(8-hydroxyquinoline)manganese should form.

e The reaction mixture is stirred for a specified period, potentially with heating, to ensure
complete reaction.

» The precipitate is collected by filtration, washed with the solvent to remove unreacted
starting materials, and then dried under vacuum.

Note:Specific concentrations, reaction times, and temperatures are not consistently reported
and would require optimization.

Physical Vapor Deposition (PVD)

This method is employed to produce crystalline nanorods of bis(8-
hydroxyquinoline)manganese.[1]

Objective: To prepare crystalline bis(8-hydroxyquinoline)manganese nanorods.

Apparatus:
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Dual-zone tube furnace

Quartz tube

Source of high-purity argon gas

Schlenk line or similar vacuum/inert gas manifold

Procedure (Based on published work):[1]

Place a specific amount of bis(8-hydroxyquinoline)manganese powder (synthesized via
liquid-phase method) in a quartz boat in the high-temperature zone of the tube furnace.

» Position a substrate (e.g., silicon wafer) in the lower-temperature deposition zone.

o Evacuate the quartz tube and backfill with high-purity argon. Maintain a constant flow of
argon throughout the process.

o Heat the high-temperature zone to a sublimation temperature (e.g., 250-350°C) to vaporize
the source material.

» Heat the deposition zone to a lower temperature (e.g., 150-250°C) to allow for the controlled
condensation and growth of crystalline nanorods on the substrate.

o After a set deposition time, cool the furnace to room temperature under argon flow.

o Carefully remove the substrate with the deposited nanorods.

Characterization Methods

The synthesized bis(8-hydroxyquinoline)manganese can be characterized using a variety of
analytical techniques to confirm its identity, purity, and properties.
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Technique Purpose

) ) To analyze the morphology and size of the
Scanning Electron Microscopy (SEM) i )
synthesized material (e.g., nanorods).

To identify the functional groups and confirm the
Fourier-Transform Infrared Spectroscopy (FTIR)  coordination of the 8-hydroxyquinoline ligand to

the manganese ion.

o i To study the electronic properties of the
UV-Visible Spectroscopy (UV-Vis)
complex.

) ) To determine the crystal structure and phase
X-ray Diffraction (XRD) ) ]
purity of the material.[1]

_ _ To measure the magnetic properties, such as
Alternating Gradient Magnetometer (AGM) o
magnetization, at room temperature.[1]

Table 4: Common Characterization Techniques

Potential Applications in Drug Development

The therapeutic potential of bis(8-hydroxyquinoline)manganese has not been extensively
studied. However, the broader class of 8-hydroxyquinoline derivatives has garnered significant
interest in drug development due to their metal-chelating properties and diverse biological
activities, including anticancer and neuroprotective effects.

Anticancer Potential

While direct studies on bis(8-hydroxyquinoline)manganese are limited, other manganese
complexes and 8-hydroxyquinoline derivatives have shown promise in cancer therapy. The
proposed mechanisms often involve the modulation of cellular pathways related to oxidative
stress and apoptosis. For instance, some manganese complexes have been shown to induce
DNA damage and activate the cGAS-STING pathway, which can stimulate an anti-tumor
immune response.

Neuroprotective Potential

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7288017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288017/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The role of manganese in neurobiology is complex. While manganese neurotoxicity is a known
concern, the chelation of excess metal ions is a strategy explored for neuroprotective
therapies. It is hypothesized that 8-hydroxyquinoline and its derivatives may exert
neuroprotective effects by modulating metal-ion homeostasis and related signaling pathways.
However, the specific effects of bis(8-hydroxyquinoline)manganese in this context remain to be
elucidated.

Visualizations
Experimental Workflow
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Caption: Conceptual workflow for the synthesis and characterization of bis(8-
hydroxyquinoline)manganese.
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Caption: Hypothetical signaling pathways potentially modulated by bis(8-
hydroxyquinoline)manganese.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Preparation and Characterization of Paramagnetic Bis (8-Hydroxyquinoline) Manganese
Crystals - PMC [pmc.ncbi.nim.nih.gov]

o 2. Preparation and Characterization of Paramagnetic Bis (8-Hydroxyquinoline) Manganese
Crystals - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Bis(8-hydroxyquinoline)manganese: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186898#cas-number-for-bis-8-hydroxyquinoline-
manganese]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7288017/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7288017/
https://pubmed.ncbi.nlm.nih.gov/32455675/
https://pubmed.ncbi.nlm.nih.gov/32455675/
https://www.benchchem.com/product/b15186898#cas-number-for-bis-8-hydroxyquinoline-manganese
https://www.benchchem.com/product/b15186898#cas-number-for-bis-8-hydroxyquinoline-manganese
https://www.benchchem.com/product/b15186898#cas-number-for-bis-8-hydroxyquinoline-manganese
https://www.benchchem.com/product/b15186898#cas-number-for-bis-8-hydroxyquinoline-manganese
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15186898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

